Cas no 1053655-59-6 (1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine)

• Product Name: 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
• CAS No: 1053655-59-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD10699171
• CID: 97871
• PubChem ID: 44118233
• Update Time: 2025-05-20

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
• 1-(oxan-2-yl)indazol-6-amine
• 1-(tetrahydro-2H-pyran-2-yl)-6-AMino-1H-indazole
• 1-(Tetrahydro-Pyran-2-yl)-1H-Indazol-6-Ylamine
• 1H-Indazol-6-amine,1-(tetrahydro-2H-pyran-2-yl)-
• 6-Amino-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 6-Amino-1-(tetrahydropyranyl)-1H-indazole
• 1-(oxan-2-yl)-1H-indazol-6-aMine
• 1053655-59-6
• MFCD10699171
• J-503673
• SCHEMBL2144678
• W-204563
• DTXSID20656785
• STIGMASTEROLACETATE
• SY065491
• 6-Amino-1-(tetrahydro-2H-pyran-2-yl)indazole
• PS-5133
• 6-Amino-1-(tetrahydropyranyl)-1H-indazole, AldrichCPR
• AB91350
• CS-0312666
• BVMGAUOJVUEFSV-UHFFFAOYSA-N
• AKOS005258466
• FT-0650213
• DB-059338

• MDL： MFCD10699171
• Inchi： 1S/C12H15N3O/c13-10-5-4-9-8-14-15(11(9)7-10)12-3-1-2-6-16-12/h4-5,7-8,12H,1-3,6,13H2
• InChI Key： BVMGAUOJVUEFSV-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=C(C=CC=2C=N1)N

Computed Properties

• Exact Mass: 217.12200
• Monoisotopic Mass: 217.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 428.7±35.0 °C at 760 mmHg
• Flash Point: 213.1±25.9 °C
• PSA: 53.07000
• LogP: 2.89880
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine: A Comprehensive Overview

The compound 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine (CAS No. 1053655-59-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, often referred to as THP-indazolamine, has garnered attention due to its unique structural properties and promising applications in drug discovery, catalysis, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable asset in modern chemical research.

The indazole core of this compound is a key structural feature that contributes to its versatility. Indazoles are heterocyclic aromatic compounds known for their stability and ability to participate in a wide range of chemical reactions. The substitution of the indazole ring with a tetrahydropyran (THP) group introduces additional functionality, enhancing the compound's reactivity and selectivity in various catalytic processes. This makes THP-indazolamine an ideal candidate for use in asymmetric catalysis, where precise control over reaction pathways is essential.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of THP-indazolamine on a larger scale. Researchers have developed novel strategies that leverage microwave-assisted synthesis and continuous-flow reactors to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of manufacturing, aligning with current trends toward sustainable chemistry.

In terms of applications, THP-indazolamine has shown remarkable promise in the field of drug discovery. Its ability to act as a template for constructing complex molecular architectures has made it invaluable in the design of bioactive compounds. For instance, studies have demonstrated its utility in synthesizing potential anticancer agents that target specific signaling pathways involved in tumor growth and metastasis.

Beyond its role in pharmaceuticals, THP-indazolamine has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers and light-emitting diodes (LEDs). Recent research has explored its integration into conjugated systems, where it enhances charge transport properties and improves device performance.

The latest research on THP-indazolamine has focused on its catalytic applications. Scientists have discovered that this compound can act as an efficient organocatalyst for enantioselective reactions, such as aldol additions and Michael additions. Its ability to induce high enantioselectivity makes it a powerful tool for synthesizing chiral molecules, which are critical components in many pharmaceuticals and agrochemicals.

In conclusion, 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine (CAS No. 1053655-59-6) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and materials science.